molecular formula C13H10N2O3 B11061171 [(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methylidene]propanedinitrile

[(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methylidene]propanedinitrile

Cat. No.: B11061171
M. Wt: 242.23 g/mol
InChI Key: KOJDJKJLDZQDRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-CYANO-2-(8-METHOXY-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)VINYL CYANIDE is a complex organic compound that features a cyano group and a methoxy-substituted benzodioxin moiety

Preparation Methods

The synthesis of 1-CYANO-2-(8-METHOXY-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)VINYL CYANIDE typically involves the following steps:

Chemical Reactions Analysis

1-CYANO-2-(8-METHOXY-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)VINYL CYANIDE undergoes various chemical reactions:

Mechanism of Action

The mechanism of action of 1-CYANO-2-(8-METHOXY-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)VINYL CYANIDE involves its interaction with specific molecular targets:

Properties

Molecular Formula

C13H10N2O3

Molecular Weight

242.23 g/mol

IUPAC Name

2-[(5-methoxy-2,3-dihydro-1,4-benzodioxin-7-yl)methylidene]propanedinitrile

InChI

InChI=1S/C13H10N2O3/c1-16-11-5-9(4-10(7-14)8-15)6-12-13(11)18-3-2-17-12/h4-6H,2-3H2,1H3

InChI Key

KOJDJKJLDZQDRM-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC2=C1OCCO2)C=C(C#N)C#N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.